Cas no 65699-84-5 (Ethanedione, bis(4-iodophenyl)-)

Ethanedione, bis(4-iodophenyl)- structure
65699-84-5 structure
Product Name:Ethanedione, bis(4-iodophenyl)-
CAS No:65699-84-5
MF:C14H8I2O2
MW:462.021068572998
CID:397395
PubChem ID:2832153
Update Time:2025-04-19

Ethanedione, bis(4-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanedione, bis(4-iodophenyl)-
    • 1,2-bis(4-iodophenyl)ethane-1,2-dione
    • 65699-84-5
    • BIM-0013188.P001
    • SCHEMBL3760858
    • SMSF0004166
    • 4,4'-Diiodobenzil
    • CB03359
    • CBMicro_013413
    • PYWIIQJCCHOQSM-UHFFFAOYSA-N
    • DTXSID40385323
    • Inchi: 1S/C14H8I2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8H
    • InChI Key: PYWIIQJCCHOQSM-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)I)=O)=O

Computed Properties

  • Exact Mass: 461.86044
  • Monoisotopic Mass: 461.86137g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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